Cas no 2169729-15-9 ((2E)-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)prop-2-enoic acid
• CAS No: 2169729-15-9
• MF: C₁₁H₁₂O₂S
• MW: 208.276782035828
• CID: 6077288
• PubChem ID: 165504815
• Update Time: 2025-07-18

(2E)-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)prop-2-enoic acid
• 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)prop-2-enoic acid
• EN300-1457023
• EN300-1736309
• 2169729-15-9

• Inchi： 1S/C11H12O2S/c12-11(13)6-5-9-7-8-3-1-2-4-10(8)14-9/h5-7H,1-4H2,(H,12,13)/b6-5+
• InChI Key： SRHVCDQKKVSVCK-AATRIKPKSA-N
• SMILES： S1C(/C=C/C(=O)O)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 208.05580079g/mol
• Monoisotopic Mass: 208.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Additional information on (2E)-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)prop-2-enoic acid

Research Brief on (2E)-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)prop-2-enoic acid (CAS: 2169729-15-9)

The compound (2E)-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)prop-2-enoic acid (CAS: 2169729-15-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential anti-inflammatory and anticancer properties. The presence of the benzothiophene moiety coupled with the α,β-unsaturated carboxylic acid functionality suggests a mechanism of action involving Michael addition reactions with biological nucleophiles, such as thiol groups in proteins. This reactivity profile positions the compound as a promising scaffold for targeted covalent inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2E)-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)prop-2-enoic acid exhibited potent inhibitory activity against NF-κB signaling pathways, with IC50 values in the low micromolar range. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's pharmacokinetic properties while maintaining its biological efficacy. Notably, the introduction of electron-withdrawing groups at specific positions enhanced both solubility and target engagement.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to access this scaffold. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling strategy that significantly improved the yield and purity of the target compound compared to traditional methods. This development is particularly important for scaling up production for preclinical studies.

In the context of drug discovery, molecular docking simulations have revealed that (2E)-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)prop-2-enoic acid can potentially interact with multiple therapeutic targets, including cyclooxygenase-2 (COX-2) and various protein kinases. These computational findings have been corroborated by in vitro assays showing selective inhibition of these enzymes at pharmacologically relevant concentrations.

Looking forward, the compound's future development appears promising. Several pharmaceutical companies have included derivatives of (2E)-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)prop-2-enoic acid in their pipelines for inflammatory diseases and certain cancer types. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects, which are currently the focus of ongoing structure-based drug design efforts.